1-(3,5-Dimethylbenzoyl)piperidin-3-ol

• IUPAC Name: (3,5-dimethylphenyl)-(3-hydroxypiperidin-1-yl)methanone
• InChI: InChI=1S/C14H19NO2/c1-10-6-11(2)8-12(7-10)14(17)15-5-3-4-13(16)9-15/h6-8,13,16H,3-5,9H2,1-2H3
• InChI Key: UXUPXNGTBBTXRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)N2CCCC(C2)O)C
• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol

Description

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Chemical Reactions Analysis

Piperidines are involved in a variety of intra- and intermolecular reactions leading to the formation of various derivatives. These reactions include hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions.

Scientific Research Applications

Piperidine is an essential heterocyclic system and a pivotal cornerstone in the production of drugs. Piperidine byproducts showed several important pharmacophoric features and are being utilized in different therapeutic applications. Here are some applications of piperidine derivatives:

• Pharmaceutical Industry

  • Piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.
  • They play a significant role in the pharmaceutical industry.
  • The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

• Drug Designing

  • Piperidines are among the most important synthetic fragments for designing drugs.
  • They represent one of the most important synthetic medicinal blocks for drugs construction.
  • More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder.

• Therapeutic Applications

  • Piperidine derivatives are being utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.
  • They show a wide variety of biologic activities.

• Synthesis of Organic Compounds

  • Piperidine is an organic heterocyclic amine widely used as a building block and reagent in synthesizing organic compounds.
  • Compounds with piperidine moiety show a wide variety of biologic activities.

• Biologically Active Small Molecules

  • Replacement of chloride ions in cyanuric chloride give several variants of 1,3,5-triazine derivatives which were investigated as biologically active small molecules.
  • These compounds exhibit antimalarial, antimicrobial, anti-cancer and anti-viral activities, among other beneficial properties.

Safety And Hazards

The safety data sheet for a related compound, 3-Hydroxypiperidine, indicates that it causes severe skin burns and eye damage, and is harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

“1-(3,5-Dimethylbenzoyl)piperidin-3-ol” can be applied in various scientific research fields, including drug discovery and organic synthesis. It is a reliable reference material that meets strict industry standards, which suggests its potential for future research and development.